2-Amino-2-(6-bromopyridin-2-yl)propanenitrile

• Molecular Formula: C8H8BrN3
• Molecular Weight: 226.07 g/mol
• IUPAC Name: 2-amino-2-(6-bromopyridin-2-yl)propanenitrile
• InChI: InChI=1S/C8H8BrN3/c1-8(11,5-10)6-3-2-4-7(9)12-6/h2-4H,11H2,1H3
• InChI Key: FTTXNZAYCBRYDW-UHFFFAOYSA-N
• Canonical SMILES: CC(C#N)(C1=NC(=CC=C1)Br)N

Description

2-Amino-2-(6-bromopyridin-2-yl)propanenitrile is a useful research compound. Its molecular formula is C8H8BrN3 and its molecular weight is 226.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 250 mL round-bottomed flask equipped with a magnetic stirring bar was charged with 1-(6-bromopyridin-2-yl)ethanone (5.00 g, 25.00 mmol), ammonium chloride (1.538 g, 28.7 mmol), ammonia (3.3 mL, 25.00 mmol), ethanol (7.5 mL), and water (6.3 mL). The resulting suspension was treated with sodium cyanide (1.409 g, 28.7 mmol), and the flask was quickly sealed with a rubber stopper. The mixture was stirred overnight. The reaction was extracted with dichloromethane (3×), the combined organic layer was washed with water to remove the remaining sodium cyanide, dried with anhydrous magnesium sulfate, and concentrated under reduced pressure to afford title compound (quant.) as yellowish sticky oil residue which was used without purification. Mass spec.: 225.9 (MH)+.